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Compound of Interest

Compound Name: Modumate

Cat. No.: B13388550

Audience Note: This document is a technical exploration of the semantic modeling capabilities
within the Modumate software platform. While the initial query specified an audience in drug
development, the subject matter—Building Information Modeling (BIM)—is specific to the
Architecture, Engineering, and Construction (AEC) industry. Therefore, this guide is tailored for
professionals, researchers, and software developers within the AEC domain.

Introduction to Modumate's Semantic Framework

Modumate is a 3D architectural design platform built on the Unreal Engine that aims to
automate the generation of construction documentation.[1][2] At the core of this automation is a
sophisticated Building Information Modeling (BIM) semantic model. This model is designed to
capture not just the geometry of a building, but also the intricate relationships, properties, and
assembly logic of its components.[1] The stated goal of this semantic model is to create a
"single source of truth" for all project stakeholders, ensuring data integrity and consistency from
design through to documentation.[1]

Unlike traditional 3D modeling where objects may be "dumb" geometric forms, Modumate's
approach endows each component with deep semantic meaning, understanding what it is,
what it's made of, and how it connects to other parts of the building.[3][4] This rich data
structure is what allows the software to automatically generate detailed outputs like bills of
materials and construction-grade drawings.[3]

Core Architecture: A Four-Layer Hierarchical Model
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The semantic model in Modumate is organized into a distinct four-layer hierarchy. Each layer
builds upon the previous one, progressively adding detail and specificity to the building model.
This structured approach ensures that relationships between components are clearly defined.

[5]
The four layers are:

o Massing Graph: This is the foundational layer, acting as a connectivity map for the entire
building.[3] Every plane, edge, and vertex in this graph represents a future location for a
building assembly (like a wall or roof) or the detail that connects them.[5] It defines the
fundamental spatial relationships and boundaries.

o Separator Assemblies: These are the primary physical elements that define and separate
spaces. This layer includes components such as walls, floors, roofs, doors, and windows.[3]
[6] These assemblies are "hosted" onto the planes and edges of the underlying Massing
Graph.[5]

o Surface Graphs: This layer allows for the subdivision of the surfaces of Separator
Assemblies. It is used to define regions for different finishes, materials, or attachments
without altering the core assembly.[5]

o Attachment Assemblies: The final layer of detail, which includes elements like trim, furniture,
fixtures, cabinets, and surface finishes. These components are hosted onto the Surface
Graphs.[3][5]
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Semantic Model Hierarchy

1. Massing Graph
(Connectivity & Spatial Boundaries)

2. Separator Assemblies
(Walls, Floors, Roofs)

provides surfaces for

3. Surface Graphs
(Surface Subdivisions)

hosts

4. Attachment Assemblies

(Finishes, Fixtures, Furniture)
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Example: Wall Assembly Preset

Wall Preset

2x6 Exterior Wood Stud Wall

contains |contains contains

Layer Preset Layer Preset Layer Preset
1/2" GWB 2x6 Wood Studs 1/2" Plywood Sheathing

arranges arranges arranges

Module Preset Module Preset Module Preset
GWB Sheet 2x6 Stud Plywood Sheet
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Semantic Model Construction Workflow

Stage 1: Define Architecture
(Model Massing Graph & Host Separators)

Stage 2: Define Surfaces
(Model Surface Graphs & Host Attachments)

Stage 3: Automated Documentation
(Renderings, DWGs, BoM)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b13388550?utm_src=pdf-body-img
https://www.benchchem.com/product/b13388550?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13388550?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

1. unrealengine.com [unrealengine.com]

2. medium.com [medium.com]

3. Modumate: BIM powered by Unreal Engine - AEC Magazine [aecmag.com]
e 4. m.youtube.com [m.youtube.com]

5. m.youtube.com [m.youtube.com]

6. youtube.com [youtube.com]

« To cite this document: BenchChem. [A Technical Guide to the Semantic Model of Building
Components in Modumate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13388550#exploring-the-semantic-model-of-building-
components-in-modumate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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